molecular formula C7H11N3O B2607521 6-(Propan-2-yloxy)pyrazin-2-amine CAS No. 1269477-15-7

6-(Propan-2-yloxy)pyrazin-2-amine

Cat. No.: B2607521
CAS No.: 1269477-15-7
M. Wt: 153.185
InChI Key: FROPILFAPSIWMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-(Propan-2-yloxy)pyrazin-2-amine” is a chemical compound with the CAS Number: 1269477-15-7 . It has a molecular weight of 153.18 and is typically stored at room temperature . It is a powder in physical form .


Synthesis Analysis

The synthesis of pyrazinamide analogues, which are similar to “this compound”, generally involves the reaction of pyrazine-2-carboxylic acids with thionyl chloride to yield the corresponding acyl chlorides. These acyl chlorides, when treated with amines, give pyrazine-2-carboxamides .


Physical and Chemical Properties Analysis

“this compound” is a powder in physical form . It has a molecular weight of 153.18 .

Scientific Research Applications

Chemodivergent Synthesis

A study demonstrated the chemodivergent synthesis of 4H-pyrano[2,3-c]pyrazol-6-amines through a multicomponent domino reaction, showcasing the compound's utility in creating densely functionalized heterocycles in aqueous media (Prasanna, Perumal, & Menéndez, 2013).

Structural Characterization

Another research focused on the structural characterization of mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles, which revealed insights into protonation sites and hydrogen bonding patterns, contributing to the understanding of molecular structures and interactions (Böck et al., 2021).

Synthesis Methodology

Researchers developed a two-stage process for synthesizing 6-methylpyrazine-2-yl-amines, demonstrating an efficient approach to access these compounds from commercially available materials (Colbon, Foster, Giles, Patel, & Singleton, 2008).

Optical Properties

A study on trisheterocyclic systems with electron-donating amino groups, including pyrazine derivatives, highlighted the structure-dependent and environment-responsive optical properties, offering potential applications in materials science (Palion-Gazda et al., 2019).

Antimicrobial and Antitumor Activity

Synthesis and characterization of pyrazole derivatives have shown potential pharmacophore sites for antitumor, antifungal, and antibacterial activities, indicating the broader applicability of pyrazine derivatives in developing new therapeutic agents (Titi et al., 2020).

Mechanism of Action

The mechanism of action of “6-(Propan-2-yloxy)pyrazin-2-amine” is not clearly recognized .

Safety and Hazards

The safety information for “6-(Propan-2-yloxy)pyrazin-2-amine” includes several hazard statements such as H302, H315, H318, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .

Properties

IUPAC Name

6-propan-2-yloxypyrazin-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H11N3O/c1-5(2)11-7-4-9-3-6(8)10-7/h3-5H,1-2H3,(H2,8,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FROPILFAPSIWMO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=NC(=CN=C1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H11N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

153.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1269477-15-7
Record name 6-(propan-2-yloxy)pyrazin-2-amine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.